Cas no 86377-01-7 (2-propylisoquinolinium bromide)

2-propylisoquinolinium bromide structure
86377-01-7 structure
Product Name:2-propylisoquinolinium bromide
CAS No:86377-01-7
MF:C12H14BrN
MW:252.150262355804
CID:871952
PubChem ID:12957546
Update Time:2025-04-19

2-propylisoquinolinium bromide Chemical and Physical Properties

Names and Identifiers

    • 2-propylisoquinolinium bromide
    • 1-N-PROPYLISOQUINOLINIUM BROMIDE
    • 2-propylisoquinolin-2-ium,bromide
    • 2-propylisoquinoline,bromide
    • Isoquinolinium,2-propyl-,bromide
    • DTXSID70513970
    • 2-propylisoquinolin-2-ium;bromide
    • Isoquinolinium, 2-propyl-, bromide
    • 2-propylisoquinolin-2-ium bromide
    • FT-0608169
    • 86377-01-7
    • SCHEMBL6024510
    • AKOS015897207
    • Inchi: 1S/C12H14N.BrH/c1-2-8-13-9-7-11-5-3-4-6-12(11)10-13;/h3-7,9-10H,2,8H2,1H3;1H/q+1;/p-1
    • InChI Key: HXBKQAMIOUZDIX-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]1(C=CC2C=CC=CC=2C=1)CCC

Computed Properties

  • Exact Mass: 251.03100
  • Monoisotopic Mass: 251.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • Color/Form: Bright yellow crystal
  • Melting Point: 143-146 °C(lit.)
  • PSA: 3.88000
  • LogP: -0.45870
  • Solubility: Not determined

2-propylisoquinolinium bromide Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

2-propylisoquinolinium bromide Pricemore >>

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